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Compound of Interest

Compound Name:
(S)-(+)-1-(2-Naphthyl)-1,2-

ethanediol

CAS No.: 43210-74-8

Cat. No.: B1599813

Get Quote

Executive Summary
(S)-(+)-1-(2-Naphthyl)-1,2-ethanediol (CAS: 43210-74-8) is a high-value chiral building block

used primarily in the synthesis of enantiopure pharmaceuticals and as a ligand in asymmetric

catalysis. Its absolute configuration and optical purity are critical quality attributes (CQAs) that

directly impact the efficacy of downstream products.

This guide provides the definitive optical rotation value, the mechanistic basis for its synthesis

via Sharpless Asymmetric Dihydroxylation (SAD), and a self-validating analytical workflow for

researchers.
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Parameter Specification

Compound Name (S)-(+)-1-(2-Naphthyl)-1,2-ethanediol

CAS Number 43210-74-8

Molecular Formula C₁₂H₁₂O₂

Molecular Weight 188.22 g/mol

Appearance White to off-white crystalline solid

Melting Point 131–135 °C

Specific Rotation +34° (c = 1.0, Ethanol)

Optical Rotation Analysis
The specific optical rotation is the primary metric for rapid identification of the enantiomer. For

(S)-(+)-1-(2-Naphthyl)-1,2-ethanediol, the rotation is dextrorotatory (+) in polar solvents like

ethanol.

Standard Measurement Protocol
To ensure reproducibility and adherence to E-E-A-T standards, the following protocol must be

strictly observed. Variations in solvent or temperature can significantly shift the observed value.

Preparation: Weigh exactly 100 mg of the dry solid.

Solvation: Dissolve in 10.0 mL of spectroscopic-grade Ethanol (EtOH) to achieve a

concentration (

) of 1.0 g/100 mL.

Equilibration: Allow the solution to stabilize at 23 °C ± 0.5 °C.

Measurement: Using a sodium D-line polarimeter (589 nm) with a 1 dm (100 mm) cell path

length.

Calculation:
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Where

is the observed rotation,

is path length in dm, and

is concentration in g/mL.[1]

Comparative Data
Enantiomer Config.[2][3] (c=1, EtOH) Note

(S)-Isomer (S) +34° Target Compound

(R)-Isomer (R) -34° Enantiomer

Racemate (rac) 0° Inactive

Critical Note: Literature values may vary slightly based on concentration (e.g., c=0.5 vs c=1.0)

and solvent (CHCl₃ vs EtOH). The value of +34° in Ethanol is the standard commercial

specification for high-purity (>98% ee) material.

Synthesis & Mechanistic Origin
The high enantiomeric excess (ee) required to achieve the +34° rotation is typically generated

via Sharpless Asymmetric Dihydroxylation (SAD). Understanding the mechanism allows

researchers to troubleshoot low rotation values, which often indicate poor ligand selectivity or

temperature control.

The Sharpless Rule (Mnemonic)
For terminal olefins like 2-vinylnaphthalene:
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AD-mix-β (containing the ligand (DHQD)₂PHAL) attacks the Top (Beta) face, yielding the (S)

enantiomer.

AD-mix-α (containing the ligand (DHQ)₂PHAL) attacks the Bottom (Alpha) face, yielding the

(R) enantiomer.

Synthesis Workflow (DOT Diagram)
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Figure 1: Synthesis pathway using AD-mix-β to selectively target the (S)-enantiomer.[4]

Validation & Quality Control (Self-Validating System)
Relying solely on optical rotation is insufficient for drug development standards due to the

potential for "chiral deception" (e.g., a contaminated sample mimicking the rotation of a pure

enantiomer). A dual-validation system using Chiral HPLC is required.

Chiral HPLC Protocol
This method directly quantifies the enantiomeric excess (ee), validating the optical rotation

reading.

Column: Chiralcel OD-H or Chiralpak AD-H (Daicel)

Dimensions: 250 mm x 4.6 mm, 5 µm particle size.

Mobile Phase: n-Hexane : Isopropanol (90 : 10 v/v).

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm (Naphthalene absorption).

Temperature: 25 °C.
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Expected Results:

The (S)-(+) enantiomer typically elutes second on Chiralcel OD columns (verify with racemic

standard).

Acceptance Criteria: ee > 98.0%.

Analytical Logic Flow

Synthesized Sample

Measure [α]D
(Target: +34°)

Chiral HPLC
(Target: >98% ee)

Data Correlation

RELEASE BATCH
(Pure S-Enantiomer)

Match

REJECT: Racemization
([α]D ~ 0°)

Low Rotation/Low ee

REJECT: Wrong Enantiomer
([α]D ~ -34°)

Negative Rotation
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Figure 2: Decision matrix for validating enantiomeric purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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